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Compound of Interest

Compound Name: 3,5-Dichlorophenyl thioethanol

Cat. No.: B021172

In-Depth Technical Guide: 3,5-Dichlorophenyl
thioethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dichlorophenyl thioethanol, with the CAS number 101079-86-1, is a chlorinated aromatic
thioether. This class of compounds is of interest in various fields, including organic synthesis
and materials science. Its structure, featuring a dichlorinated phenyl ring attached to a
thioethanol moiety, provides a platform for further chemical modifications. This guide provides a
comprehensive overview of the known chemical properties and structure of 3,5-
Dichlorophenyl thioethanol, along with likely experimental protocols for its synthesis and
analysis.

Chemical Structure and Properties

The chemical structure of 3,5-Dichlorophenyl thioethanol consists of a 3,5-dichlorinated
benzene ring linked via a sulfur atom to an ethanol group.

Chemical Structure Diagram
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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